Cas no 1805481-07-5 (5-Bromo-2-cyano-4-(difluoromethyl)benzoic acid)

• Product Name: 5-Bromo-2-cyano-4-(difluoromethyl)benzoic acid
• CAS No: 1805481-07-5
• MF: C₉H₄BrF₂NO₂
• MW: 276.034368515015
• MDL: MFCD28734797
• CID: 4706824
• Update Time: 2025-06-08

5-Bromo-2-cyano-4-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-4-(difluoromethyl)benzoic acid

• MDL： MFCD28734797
• Inchi： 1S/C9H4BrF2NO2/c10-7-2-5(9(14)15)4(3-13)1-6(7)8(11)12/h1-2,8H,(H,14,15)
• InChI Key： FVMWLZVINIEYEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C#N)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Topological Polar Surface Area: 61.1

Additional information on 5-Bromo-2-cyano-4-(difluoromethyl)benzoic acid

Research Brief on 5-Bromo-2-cyano-4-(difluoromethyl)benzoic Acid (CAS: 1805481-07-5)

5-Bromo-2-cyano-4-(difluoromethyl)benzoic acid (CAS: 1805481-07-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a bromo substituent, cyano group, and difluoromethyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and agrochemicals.

The compound's structural attributes make it a versatile building block for medicinal chemistry. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance metabolic stability and bioavailability, which are critical factors in drug design. Recent research has focused on leveraging these properties to develop novel therapeutic agents targeting diseases such as cancer and infectious diseases. For instance, derivatives of 5-Bromo-2-cyano-4-(difluoromethyl)benzoic acid have shown promising activity against specific kinase enzymes involved in tumor proliferation.

In addition to its pharmaceutical applications, 5-Bromo-2-cyano-4-(difluoromethyl)benzoic acid has been investigated for its utility in agrochemical research. The compound's ability to act as a precursor for herbicides and pesticides has been demonstrated in several studies. Its mode of action often involves the inhibition of essential plant enzymes, making it a valuable candidate for sustainable crop protection solutions. Recent advancements in synthetic methodologies have further improved the efficiency of producing this compound, enabling larger-scale applications.

One of the key challenges in working with 5-Bromo-2-cyano-4-(difluoromethyl)benzoic acid is its reactivity and stability under various conditions. Researchers have employed advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to characterize its behavior and optimize reaction conditions. These efforts have led to the development of more robust synthetic routes, ensuring higher yields and purity for both research and industrial purposes.

Looking ahead, the potential of 5-Bromo-2-cyano-4-(difluoromethyl)benzoic acid in interdisciplinary research is vast. Collaborative studies between chemists, biologists, and pharmacologists are expected to uncover new applications and refine existing ones. Furthermore, the integration of computational modeling and high-throughput screening techniques could accelerate the identification of novel derivatives with enhanced bioactivity. As the field progresses, this compound is likely to remain a focal point in the quest for innovative solutions to complex health and agricultural challenges.